Cas no 20615-12-7 (1,3-Dioxane, 2,5-dimethyl-)

• Product Name: 1,3-Dioxane, 2,5-dimethyl-
• CAS No: 20615-12-7
• MF: C₆H₁₂O₂
• MW: 116.158282279968
• CID: 238902
• PubChem ID: 13521790
• Update Time: 2025-04-19

1,3-Dioxane, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane, 2,5-dimethyl-
• 2,5-dimethyl-1,3-dioxane
• 20615-12-7
• DTXSID80542857
• SCHEMBL17358718
• SCHEMBL4549722
• SCHEMBL4549721
• SCHEMBL29643
• SCHEMBL19848883

• Inchi： 1S/C6H12O2/c1-5-3-7-6(2)8-4-5/h5-6H,3-4H2,1-2H3
• InChI Key： RPMUDXVQHUECRE-UHFFFAOYSA-N
• SMILES： O1C(C)OCC(C)C1

Computed Properties

• Exact Mass: 116.08376
• Monoisotopic Mass: 116.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 64.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46